Cas no 1025976-52-6 (3-Chloro-5-pyrrolidin-2-yl-pyridine)

• Product Name: 3-Chloro-5-pyrrolidin-2-yl-pyridine
• CAS No: 1025976-52-6
• MF: C₉H₁₁ClN₂
• MW: 182.650040864944
• MDL: MFCD18254774
• CID: 4559420
• Update Time: 2023-08-10

3-Chloro-5-pyrrolidin-2-yl-pyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-pyrrolidin-2-yl-pyridine
• 3-chloro-5-pyrrolidin-2-ylpyridine
• SB30246
• 3-Chloro-5-pyrrolidin-2-yl-pyridine

• MDL： MFCD18254774
• Inchi： 1S/C9H11ClN2/c10-8-4-7(5-11-6-8)9-2-1-3-12-9/h4-6,9,12H,1-3H2
• InChI Key： YEMCOBNEQWNDEO-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1)C1CCCN1

Computed Properties

• Exact Mass: 182.061076g/mol
• Monoisotopic Mass: 182.061076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 182.65g/mol
• XLogP3: 0.8
• Topological Polar Surface Area: 24.9

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 279.5±40.0 °C at 760 mmHg
• Flash Point: 122.8±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-Chloro-5-pyrrolidin-2-yl-pyridine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)